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Compound of Interest

Compound Name: Boc-L-Ala-OH-3-13C

Cat. No.: B1627841 Get Quote

An In-depth Technical Guide to Boc-L-Ala-OH-3-
¹³C
This technical guide provides a comprehensive overview of N-(tert-Butoxycarbonyl)-L-alanine-

3-¹³C (Boc-L-Ala-OH-3-¹³C), a stable isotope-labeled amino acid derivative crucial for peptide

synthesis and advanced analytical studies. Tailored for researchers, scientists, and

professionals in drug development, this document details its chemical properties, and outlines

a key experimental protocol for its application.

Core Compound Data
Boc-L-Ala-OH-3-¹³C is a derivative of the non-essential amino acid L-alanine, where the amino

group is protected by a tert-butoxycarbonyl (Boc) group, and the methyl carbon is a ¹³C isotope.

This isotopic labeling makes it a valuable tool for tracing the incorporation of alanine into

peptides and proteins, particularly in biomolecular Nuclear Magnetic Resonance (NMR)

spectroscopy and proteomics.[1]
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Property Value

Synonyms
N-(tert-Butoxycarbonyl)-L-alanine-3-¹³C, Boc-L-

alanine-3-¹³C

Linear Formula ¹³CH₃CH(NH-Boc)CO₂H

Molecular Weight 190.20 g/mol [1]

Appearance White to off-white crystalline powder

Melting Point 79-83 °C

Isotopic Purity ≥98% ¹³C

Applications Peptide synthesis, Biomolecular NMR[1]

Chemical Structure
The structure of Boc-L-Ala-OH-3-¹³C features the characteristic Boc protecting group attached

to the nitrogen of the L-alanine backbone, with the isotopic label on the terminal methyl carbon.
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Caption: Chemical structure of Boc-L-Ala-OH-3-¹³C.
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Experimental Protocols
The primary application of Boc-L-Ala-OH-3-¹³C is in solid-phase peptide synthesis (SPPS). The

Boc protecting group is acid-labile, allowing for its removal under moderately acidic conditions,

while the peptide remains anchored to the solid support. The following is a generalized protocol

for the incorporation of Boc-L-Ala-OH-3-¹³C into a peptide chain using manual Boc SPPS.

General Manual Boc Solid-Phase Peptide Synthesis
Cycle
This cycle describes the steps for adding one amino acid to the growing peptide chain on a

solid support resin.

Resin Swelling: The peptide-resin is initially swelled in a suitable solvent, typically

dichloromethane (DCM) or N,N-dimethylformamide (DMF), to ensure optimal reaction

conditions.

Boc Deprotection: The N-terminal Boc group of the resin-bound peptide is removed.

The resin is treated with a solution of 25-50% trifluoroacetic acid (TFA) in DCM for

approximately 1-2 minutes.[2]

The TFA solution is drained, and a fresh solution of 25-50% TFA in DCM is added and

agitated for 20-30 minutes.[2] This step exposes the free amine for the subsequent

coupling reaction.

Washing: The resin is washed sequentially with DCM, isopropanol, and DMF to remove

residual TFA and byproducts.[2]

Neutralization: The deprotected amino group, which is in the form of a trifluoroacetate salt,

must be neutralized to the free amine before the next amino acid can be coupled. This is

typically achieved by treating the peptide-resin with a 10% solution of a non-nucleophilic

base, such as diisopropylethylamine (DIEA), in DCM.

Washing: The resin is thoroughly washed with a solvent like DCM or DMF to remove excess

base.
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Coupling: The Boc-L-Ala-OH-3-¹³C is activated and coupled to the free amine of the peptide-

resin.

In a separate vessel, the Boc-L-Ala-OH-3-¹³C (3-4 equivalents) is dissolved in DMF with

an activating agent, such as HBTU (3-4 equivalents).[2]

DIEA (6-8 equivalents) is added to the amino acid solution for pre-activation.[2]

This activated amino acid solution is then added to the resin and agitated until the

coupling reaction is complete.

Washing: The resin is washed with DMF and DCM to remove excess reagents and

byproducts.[2]

This cycle is repeated for each subsequent amino acid in the desired peptide sequence.
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Caption: Experimental workflow for one cycle of solid-phase peptide synthesis using Boc-L-Ala-

OH-3-¹³C.

Application in Biomolecular NMR
The incorporation of ¹³C-labeled amino acids, such as Boc-L-Ala-OH-3-¹³C, into proteins is a

powerful technique in biomolecular NMR spectroscopy. The ¹³C isotope has a nuclear spin of

½, making it NMR-active. By selectively labeling specific sites within a protein, researchers can

simplify complex spectra and obtain detailed structural and dynamic information that would be

inaccessible with uniformly labeled or unlabeled proteins. The ¹³C chemical shifts of the

carbonyl carbons in Boc-L-alanine derivatives are sensitive to the local chemical environment,

providing insights into intra- and intermolecular interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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